In Silico Toxicological Profile of 4-(5-Chloro-2-methoxyphenyl)butan-2-ol: A Technical Guide
In Silico Toxicological Profile of 4-(5-Chloro-2-methoxyphenyl)butan-2-ol: A Technical Guide
Foreword: The Imperative of Predictive Toxicology in Modern Drug Development
The journey of a novel chemical entity from discovery to a marketable therapeutic is fraught with challenges, with safety and toxicity being primary hurdles. Historically, the reliance on extensive and often late-stage animal testing has been a significant bottleneck, both ethically and economically. The advent of sophisticated in silico toxicological models offers a paradigm shift, enabling researchers to predict potential liabilities early in the development pipeline. This proactive approach not only aligns with the principles of the 3Rs (Replacement, Reduction, and Refinement of animal testing) but also fosters a more efficient and data-driven drug development process. This guide provides an in-depth, practical framework for conducting an in silico toxicity assessment of a novel small molecule, 4-(5-Chloro-2-methoxyphenyl)butan-2-ol, serving as a comprehensive case study for researchers, scientists, and drug development professionals.
Introduction to the Target Molecule: 4-(5-Chloro-2-methoxyphenyl)butan-2-ol
A thorough understanding of the target molecule's physicochemical properties is the foundational step in any toxicological assessment.
1.1. Chemical Identity and Structure
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IUPAC Name: 4-(5-Chloro-2-methoxyphenyl)butan-2-ol
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CAS Number: 1305199-17-0
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Molecular Formula: C₁₁H₁₅ClO₂
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Molecular Weight: 214.69 g/mol
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SMILES: CC(C1=CC(Cl)=C(OC)C=C1)CCO
1.2. Structural Alerts and Potential Toxicological Flags
A preliminary "expert eye" assessment of the structure of 4-(5-Chloro-2-methoxyphenyl)butan-2-ol reveals several key features that warrant further investigation:
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Chlorinated Aromatic Ring: The presence of a chloro-substituted benzene ring is a common structural alert for potential toxicity. Chlorinated aromatic compounds can be persistent in biological systems and may undergo metabolic activation to reactive intermediates.[1][2][3]
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Phenolic Ether (Methoxyphenyl group): The methoxy group on the benzene ring can influence the molecule's metabolic profile. O-demethylation is a common metabolic pathway that would yield a substituted phenol.
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Secondary Alcohol: The butan-2-ol side chain contains a secondary alcohol, which can be a site for oxidation or conjugation reactions during metabolism.
These initial observations guide the selection of relevant toxicological endpoints for in-silico prediction.
The In Silico Toxicity Prediction Workflow: A Step-by-Step Protocol
A robust in silico toxicity assessment relies on a multi-pronged approach, integrating data from various predictive models. The following workflow outlines a comprehensive strategy.
Caption: A comprehensive workflow for in silico toxicity prediction.
2.1. Phase 1: Input and Initial Assessment
The initial phase involves preparing the molecular structure for analysis and identifying potential toxicophores.
2.1.1. Protocol: Molecular Input and Standardization
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Obtain the canonical SMILES string for 4-(5-Chloro-2-methoxyphenyl)butan-2-ol: CC(C1=CC(Cl)=C(OC)C=C1)CCO.
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Convert the SMILES string to a 2D or 3D structure file format (e.g., MOL, SDF) using a chemical drawing tool like MarvinSketch or ChemDraw.
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Ensure structural correctness and standardization , including appropriate representation of stereochemistry if known (though for this initial assessment, the racemic mixture is assumed).
2.1.2. Structural Alert Analysis
The OECD QSAR Toolbox is a powerful, freely available software that can be used to identify structural alerts and potential mechanisms of toxicity.
2.1.2.1. Rationale for Using the OECD QSAR Toolbox
The Toolbox provides a transparent and systematic way to group chemicals into categories based on structural similarity and mechanistic information, which is a cornerstone of read-across.[4]
2.1.2.2. Protocol: Structural Alert Analysis using OECD QSAR Toolbox
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Input the structure of 4-(5-Chloro-2-methoxyphenyl)butan-2-ol into the Toolbox.
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Profile the chemical for potential mechanisms of toxicity using the available profilers (e.g., "Protein binding by Michael addition," "DNA binding by SN1/SN2").
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Identify analogues with known experimental data by searching the Toolbox's extensive databases.
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Categorize the target chemical with structurally similar compounds to form a basis for read-across.
Core Toxicity Endpoint Prediction: A Dual-Methodology Approach
For critical endpoints like mutagenicity, regulatory agencies such as the FDA and EMA recommend a dual-methodology approach, combining an expert rule-based system and a statistical-based system.[5] This provides a more robust and reliable prediction.
3.1. Genotoxicity and Mutagenicity (ICH M7 Assessment)
The ICH M7 guideline provides a framework for the assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk.[6][7][8][9] In silico assessment is a key component of this guideline.
3.1.1. Methodology 1: Expert Rule-Based System (e.g., Derek Nexus)
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Principle of Operation: Derek Nexus, developed by Lhasa Limited, utilizes a knowledge base of manually curated structure-activity relationships (SARs) to identify toxicophores.[10][11][12] It provides a qualitative prediction of the likelihood of toxicity and the underlying mechanistic rationale.
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Protocol: Genotoxicity Prediction with Derek Nexus
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Import the structure of 4-(5-Chloro-2-methoxyphenyl)butan-2-ol into Derek Nexus.
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Run the prediction for relevant endpoints, primarily "Mutagenicity in vitro (Ames test)."
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Analyze the output:
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Prediction: (e.g., EQUIVOCAL, PLAUSIBLE, PROBABLE)
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Alerting Substructure: The specific part of the molecule triggering the alert.
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Rationale and References: Detailed explanation of the alert with supporting literature.
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3.1.2. Methodology 2: Statistical-Based System (e.g., Sarah Nexus)
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Principle of Operation: Sarah Nexus, also from Lhasa Limited, is a statistical model that predicts mutagenicity based on a large dataset of Ames test results. It identifies structural features that are statistically associated with mutagenicity.
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Protocol: Mutagenicity Prediction with Sarah Nexus
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Input the structure into Sarah Nexus.
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Execute the prediction for Ames mutagenicity.
-
Review the results:
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Prediction: (POSITIVE or NEGATIVE)
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Confidence Level: A statistical measure of the prediction's reliability.
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Supporting Examples: Structurally similar compounds from the training set with their experimental outcomes.
-
-
3.2. Carcinogenicity
While mutagenicity is a key indicator, a separate assessment for carcinogenicity is crucial.
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Methodology: Utilize QSAR models trained on large carcinogenicity databases (e.g., the U.S. EPA's DSSTox). Many commercial ADMET prediction platforms also include carcinogenicity models.
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Expected Outcome: A prediction of carcinogenic potential (e.g., Carcinogen/Non-Carcinogen) with an associated confidence score.
3.3. Hepatotoxicity
Drug-induced liver injury (DILI) is a major cause of drug attrition.
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Methodology: Employ QSAR models and structural alerts specifically designed for hepatotoxicity. These models often consider mechanisms like reactive metabolite formation and mitochondrial toxicity.
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Data Interpretation: The output will typically classify the compound's potential for DILI (e.g., Low, Medium, High risk) and may identify specific structural features contributing to this risk.
3.4. Cardiotoxicity
hERG channel inhibition is a primary concern for cardiotoxicity, leading to potentially fatal arrhythmias.
-
Methodology: Use QSAR models that predict hERG inhibition potential.
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Result Analysis: The prediction will indicate the likelihood of the compound being a hERG inhibitor.
Mechanistic and ADMET Insights
Understanding a molecule's metabolic fate and its broader ADMET profile is critical for contextualizing toxicity predictions.
4.1. Metabolic Prediction
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Tool: Meteor Nexus (Lhasa Limited) is an expert system that predicts metabolic transformations.
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Protocol: Predicting Metabolites of 4-(5-Chloro-2-methoxyphenyl)butan-2-ol
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Input the parent structure into Meteor Nexus.
-
Run the prediction for human metabolism.
-
Analyze the predicted metabolites: Pay close attention to potentially reactive metabolites, such as quinones formed from the hydroxylation of the aromatic ring. The formation of phenoxyl radicals is a known toxicity mechanism for substituted phenols.[13][14][15]
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Iterative Toxicity Assessment: The predicted metabolites should then be run through the same toxicity prediction workflow (genotoxicity, etc.) to assess their potential toxicological liabilities.
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Caption: Potential metabolic pathways for the target molecule.
4.2. ADMET Profiling
A comprehensive ADMET profile provides a holistic view of the molecule's likely behavior in the body.
-
Tools: Various commercial platforms like ADMET Predictor® or web-based tools like ADMETlab can be used.[16]
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Key Parameters to Predict:
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Absorption: Caco-2 permeability, human intestinal absorption.
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Distribution: Plasma protein binding, blood-brain barrier penetration.
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Metabolism: CYP450 inhibition and induction.
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Excretion: Renal clearance.
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Toxicity: A summary of key toxicity endpoints.
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Table 1: Predicted ADMET Properties of 4-(5-Chloro-2-methoxyphenyl)butan-2-ol
| Property | Predicted Value | Interpretation |
| Absorption | ||
| Caco-2 Permeability | [Predicted value] | Indicates potential for intestinal absorption. |
| Human Intestinal Abs. | [Predicted value] | Likelihood of being absorbed from the gut. |
| Distribution | ||
| Plasma Protein Binding | [Predicted value] | High binding may limit free drug concentration. |
| Blood-Brain Barrier | [Predicted value] | Likelihood of CNS penetration. |
| Metabolism | ||
| CYP2D6 Inhibitor | [Predicted value] | Potential for drug-drug interactions. |
| CYP3A4 Inhibitor | [Predicted value] | Potential for drug-drug interactions. |
| Excretion | ||
| Renal Clearance | [Predicted value] | Primary route of elimination. |
| Toxicity | ||
| Ames Mutagenicity | [Predicted value] | From dual-methodology assessment. |
| hERG Inhibition | [Predicted value] | Risk of cardiotoxicity. |
| Hepatotoxicity (DILI) | [Predicted value] | Risk of liver injury. |
(Note: The "[Predicted value]" fields are placeholders and would be populated with the actual output from the predictive software.)
Integrated Risk Assessment and Reporting
The final step is to synthesize all the generated data into a coherent and defensible toxicological assessment.
5.1. Read-Across Analysis
Read-across is a powerful technique for filling data gaps by using data from structurally similar compounds (analogues).[4][17][18][19]
5.1.1. Protocol: Performing a Read-Across Assessment
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Identify suitable analogues: Based on the structural similarity and mechanistic profiling from the OECD QSAR Toolbox.
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Gather experimental data for the analogues: From databases like the Vitic toxicity database.[20][21][22][23][24]
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Justify the read-across: Provide a clear and scientifically sound rationale for why the data from the analogues are relevant to the target molecule. This should consider both structural and metabolic similarities.
-
Formulate a read-across prediction: For endpoints where direct predictions are uncertain.
5.2. Weight of Evidence Approach
5.3. Final Toxicity Profile and Report
The culmination of the in silico assessment is a comprehensive report that includes:
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Executive Summary: A high-level overview of the key findings and the overall toxicological risk profile.
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Introduction: Details of the target molecule.
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Methodology: A detailed description of all the in silico tools and protocols used.
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Results and Discussion: A thorough presentation and interpretation of the predictions for each endpoint, including the read-across analysis.
Conclusion: The Strategic Value of In Silico Toxicology
This guide has outlined a comprehensive and scientifically rigorous workflow for the in silico toxicological assessment of 4-(5-Chloro-2-methoxyphenyl)butan-2-ol. By integrating data from expert rule-based systems, statistical models, metabolic prediction, and read-across analysis, it is possible to build a detailed and defensible toxicity profile for a novel chemical entity before it is even synthesized. This predictive power is invaluable in modern drug discovery, enabling a "fail early, fail cheap" strategy and guiding the design of safer and more effective medicines. The principles and protocols detailed herein provide a robust framework for any researcher seeking to leverage the power of computational toxicology.
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